BE“GH@ Safety Operating Guide

Check Availability & Pricing

1,3-Dibutyl acetylcitrate proper disposal
procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dibutyl acetylcitrate

Cat. No.: B15292188

Proper Disposal of Acetyl Tributyl Citrate (ATBC)

Essential Safety and Logistical Information for Laboratory Professionals

This document provides immediate, procedural guidance for the safe disposal of Acetyl Tributyl
Citrate (ATBC), a common, biodegradable plasticizer. Adherence to these protocols is critical
for maintaining a safe laboratory environment and ensuring regulatory compliance.

Physicochemical Data for Acetyl Tributyl Citrate

For quick reference, the following table summarizes key quantitative data for Acetyl Tributyl
Citrate (CAS No. 77-90-7).[1][2][3] This information is essential for risk assessment during
handling and disposal.
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Property Value

Molecular Formula C20H340s

Molecular Weight 360.45 g/mol

Appearance Colorless, odorless liquid

Boiling Point 325 °C (617 °F)

Melting Point -20 °C (-4 °F)

Flash Point 157 °C (314.6 °F) - 204 °C (399.2 °F)
Specific Gravity 1.042

Autoignition Temperature 368 °C (694.4 °F)

Experimental Protocol for Spill Management and
Disposal

This section details the step-by-step methodology for managing spills and preparing ATBC for
final disposal.

1. Personal Protective Equipment (PPE)

Before handling any spills or waste ATBC, ensure the following personal protective equipment
is worn:[2][3]

o Eye/Face Protection: Chemical safety goggles or eyeglasses compliant with OSHA or
European standards.

» Skin Protection: Compatible, chemical-resistant gloves and appropriate protective clothing to
prevent skin exposure.

» Respiratory Protection: Generally not required under normal use with adequate ventilation.
For large spills in poorly ventilated areas, a NIOSH/MSHA-approved respirator is
recommended.

2. Spill Containment and Cleanup
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In the event of an accidental release, follow these steps:[2][3]

Ventilate the Area: Ensure adequate ventilation to minimize inhalation of any vapors.
Contain the Spill: Stop the leak if it is safe to do so.

Absorb the Liquid: Use an inert absorbent material such as sand, earth, or vermiculite to
absorb the spilled ATBC.[2][3]

Collect the Waste: Carefully place the absorbed material into a suitable, closed container for
disposal.[2]

Clean the Spill Site: After the material has been collected, wash the spill area thoroughly with
soap and water.[4]

. Disposal Procedure

Waste ATBC and contaminated materials must be disposed of in accordance with all local,

state, and federal regulations.[5]

Containerize Waste: Place all waste ATBC and contaminated absorbent materials in a clearly
labeled, sealed container.

Consult Regulations: Refer to your institution's environmental health and safety (EHS)
guidelines and local regulations for chemical waste disposal.

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company for proper disposal. Do not dispose of ATBC down the drain.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Acetyl Tributyl
Citrate.
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Caption: Logical workflow for the safe disposal of Acetyl Tributyl Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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